20-Deoxynarasin

• CAS: 70051-99-9
• Molecular Formula: C43H72O10
• Molecular Weight: 749.0 g/mol
• InChI: InChI=1S/C43H72O10/c1-12-31(35(45)28(8)34(44)29(9)36-24(4)22-25(5)37(50-36)32(13-2)39(46)47)38-26(6)23-27(7)43(51-38)18-15-17-42(53-43)21-20-40(11,52-42)33-16-19-41(48,14-3)30(10)49-33/h15,18,24-34,36-38,44,48H,12-14,16-17,19-23H2,1-11H3,(H,46,47)
• InChIKey: DIUFDFNALWNSNW-UHFFFAOYSA-N

Analytical challenges in ionophore residue detection demand precise reference standards. 20-Deoxynarasin (MW 749.03) is a structural analog of narasin (MW 765.04), essential for eliminating cross-reactivity in HPLC/LC-MS workflows. - **Critical differentiation**: Distinguish from narasin & salinomycin via retention time confirmation - **Quantitative baseline**: Reported MIC 8 μg/mL against S. aureus for SAR mapping - **Fermentation model**: Produced via S. aureofaciens NRRL 11181 - ideal for metabolic engineering

20-Deoxynarasin (CAS 70051-99-9) for Research Procurement: Polyether Ionophore Antibiotic Profile and Source

20-Deoxynarasin (CAS 70051-99-9) is a polyether ionophore antibiotic produced via submerged aerobic fermentation of Streptomyces aureofaciens NRRL 11181 [1]. The compound exists as part of the deoxynarasin antibiotic complex alongside its C-17 epimer, 20-deoxy-epi-17-narasin, from which it is separated and isolated by chromatography [2]. Structurally, 20-Deoxynarasin is most closely related to the polyether antibiotic narasin (antibiotic A-28086 factor A) and belongs to the broader class of carboxylic polyether ionophores that includes salinomycin, monensin, and lasalocid [3]. The compound is reported to exhibit activity against Gram-positive bacteria, mycoplasma, coccidia, and viruses, and also demonstrates growth promotion effects .

→Antimicrobial screening for Gram-positive pathogens

→Anticoccidial research model (Eimeria spp.)

→Analytical standard for ionophore LC-MS method development

• [1] Nakatsukasa WM, Marconi GG, Neuss N, Hamill RL. Deoxynarasin antibiotics. United States Patent US4141907A. February 27, 1979. View Source
• [2] Eli Lilly and Company. Deoxynarasin antibiotics. United States Patent US4174404. November 13, 1979. View Source
• [3] Occolowitz JL, Berg DH, Debono M, Hamill RL. The structure of narasin and its relationship to salinomycin. Biomed Mass Spectrom. 1976;3(6):272-277. View Source

Why 20-Deoxynarasin Cannot Be Substituted with Narasin or Other Polyether Ionophores

Although 20-Deoxynarasin is structurally related to narasin and salinomycin, substitution is not scientifically justified due to distinct pharmacological differences documented in the original patent literature. Critically, 20-Deoxynarasin and its pharmaceutically acceptable salts are explicitly identified as cardiotonic agents, a property not reported for narasin in its primary patent disclosures [1]. Furthermore, 20-Deoxynarasin is claimed to increase the proportion of propionates produced during ruminal carbohydrate metabolism, thereby enhancing feed-utilization efficiency in ruminants through a mechanism distinct from simple antimicrobial or anticoccidial action [2]. The compound's specific activity spectrum, which includes reported antiviral activity not commonly emphasized for narasin, further underscores that in-class compounds are not interchangeable for research applications requiring precise pharmacological profiles .

Cation selectivity may shift

Minor structural variations among polyether ionophores can alter monovalent cation binding affinity, impacting ion-transport disruption profiles.

Toxicity profile differs across in-class ionophores

Monensin exhibits a distinct chronic oral toxicity profile compared to narasin or lasalocid; 20-Deoxynarasin's toxicological endpoints require independent review.

Antimicrobial spectrum may not transfer

In-class ionophores show varying potency against Gram-positive species; narasin's MIC for Enterococcus-like organisms does not predict 20-Deoxynarasin's spectrum.

• [1] Nakatsukasa WM, Marconi GG, Neuss N, Hamill RL. Deoxynarasin antibiotics. United States Patent US4141907A. February 27, 1979. View Source
• [2] Eli Lilly and Company. Deoxynarasin antibiotics. United States Patent US4174404. November 13, 1979. View Source

20-Deoxynarasin Comparative Evidence: Quantitative Differentiation from Narasin and Polyether Analogs

Cardiotonic Activity: A Differentiating Pharmacological Property of 20-Deoxynarasin

20-Deoxynarasin and its salts are explicitly identified as cardiotonic agents in the foundational patent literature, a pharmacological property not claimed for the closely related parent compound narasin in its primary patent disclosures [1]. In isolated guinea pig atrial preparations, 20-deoxynarasin increased cardiac contractility, with response expressed as a percentage of maximal contractile force [2]. This represents a qualitative pharmacological differentiation from narasin, which is described in the literature as an antibacterial, anticoccidial, and growth-promoting agent but not as a cardiotonic compound. The patent specification further notes that 20-deoxynarasin produces a positive inotropic response comparable to ouabain, a cardiac glycoside, though specific comparative numerical data versus narasin are not provided in the publicly available patent text [3].

In vitro MIC

Cross-study comparable

8 µg/mL against S. aureus

Supports antimicrobial screening context

Narasin reported MIC 0.2–0.4 µg/mL against Enterococcus-like sp. (non-head-to-head)

Evidence Dimension	Cardiotonic activity (positive inotropic effect)
Target Compound Data	Increases cardiac contractility; response expressed as percentage of maximal contractile force (guinea pig atrial preparation)
Comparator Or Baseline	Narasin: no cardiotonic activity claimed in primary patent disclosures
Quantified Difference	Qualitative difference: property present in target compound, absent in comparator baseline
Conditions	Isolated guinea pig atrial preparations (in vitro)

Why This Matters

This property distinguishes 20-Deoxynarasin from narasin for research applications focused on cardiac pharmacology or ionophore-mediated modulation of myocardial contractility.

• [1] Nakatsukasa WM, Marconi GG, Neuss N, Hamill RL. Deoxynarasin antibiotics. United States Patent US4141907A. February 27, 1979. View Source
• [2] Hamill RL, Nakatsukasa WM, Marconi GG, Neuss N. Process for producing deoxynarasin antibiotics. United States Patent US4204039A. May 20, 1980. View Source
• [3] Eli Lilly and Company. Deoxynarasin antibiotics. United States Patent US4174404. November 13, 1979. View Source

Ruminal Fermentation Modulation: Propionate Enhancement for Feed Efficiency in Ruminants

The patent literature specifically claims that 20-Deoxynarasin increases the proportion of propionates produced during ruminal carbohydrate metabolism, thereby enhancing feed-utilization efficiency in ruminants [1]. Propionate is the most energetically efficient volatile fatty acid (VFA) produced in the rumen, and increasing the propionate-to-acetate ratio improves carbohydrate utilization efficiency while reducing the incidence of ketosis [2]. While narasin has also been shown to increase propionate molar proportion and improve feed efficiency in ruminants in subsequent studies [3], the explicit inclusion of this property in the original patent claims for 20-Deoxynarasin establishes this as a core intended application of the compound. Quantitative feed efficiency improvements for 20-Deoxynarasin are not provided in the available patent disclosures, representing a data gap.

Anticoccidial claim

Class-level inference

Described as anticoccidial agent in patent

Supports antiparasitic research model

Species-specific MIC not publicly available

Evidence Dimension	Feed-utilization efficiency enhancement mechanism
Target Compound Data	Increases proportion of propionates from ruminal carbohydrate metabolism (qualitative patent claim)
Comparator Or Baseline	Narasin: increases propionate molar proportion (cross-study evidence from ruminant nutrition literature)
Quantified Difference	No direct comparative data available; property claimed as key differentiating feature in target compound patent
Conditions	Ruminant ruminal fermentation (in vivo and in vitro models implied)

Why This Matters

For research in ruminant nutrition and feed additive development, this property indicates a specific metabolic modulation mechanism that may be relevant for comparative studies of polyether ionophore efficacy.

• [1] Eli Lilly and Company. Deoxynarasin antibiotics. United States Patent US4174404. November 13, 1979. View Source
• [2] Leng RA. Formation and production of volatile fatty acids in the rumen. In: Phillipson AT, editor. Physiology of Digestion and Metabolism in the Ruminant. Newcastle-upon-Tyne: Oriel Press; 1970. pp. 408-410. View Source
• [3] Polizel DM, et al. Narasin inclusion for feedlot lambs fed a diet containing high amounts of ground flint corn. Sci Agric. 2020;77(4):e20190050. View Source

Antibacterial Activity Spectrum: MIC Values Against Gram-Positive Bacteria and Fungi

Quantitative minimum inhibitory concentration (MIC) data are available for 20-Deoxynarasin against several microbial targets. The compound demonstrates an MIC of 8 μg/mL against Gram-positive bacteria such as Staphylococcus aureus . Antifungal activity is observed with MIC values ranging from 13 to 32 μg/mL against Aspergillus species, Candida albicans, and Cryptococcus neoformans . Moderate anti-nematodal activity is reported against Rhabditella pseudoelongata with an MIC of 50 μg/mL . For context, narasin MIC values against staphylococcal isolates range from 0.5 to 4 μg/mL across various studies, while salinomycin MIC values are generally higher (2-8 μg/mL) in comparable assays [1].

Structural distinction

Direct head-to-head

MW 749.03 vs narasin 765.04

Confirms chemical identity for procurement

16 Da mass shift alters LC-MS retention and ion ratio

Evidence Dimension	Minimum inhibitory concentration (MIC)
Target Compound Data	S. aureus: 8 μg/mL; Fungi (Aspergillus, C. albicans, C. neoformans): 13-32 μg/mL; R. pseudoelongata: 50 μg/mL
Comparator Or Baseline	Narasin: S. aureus MIC ~0.5-4 μg/mL; Salinomycin: S. aureus MIC ~2-8 μg/mL (cross-study values)
Quantified Difference	20-Deoxynarasin MIC (8 μg/mL) is approximately 2-16× higher than narasin and comparable to salinomycin against S. aureus
Conditions	Broth microdilution or agar dilution susceptibility testing (specific conditions not fully detailed in source)

Why This Matters

MIC values enable direct potency comparison for antimicrobial screening and structure-activity relationship (SAR) studies evaluating the impact of C-20 deoxygenation on antibacterial activity.

• [1] Hickey EE, et al. In vitro efficacy and pharmacodynamic profiles of four polyether ionophores against methicillin-resistant Staphylococcus spp. J Vet Pharmacol Ther. 2020;43(5):478-486. View Source

Structural Differentiation: C-20 Deoxygenation as a Determinant of Pharmacological Profile

The structural difference between 20-Deoxynarasin and narasin lies in the absence of an oxygen atom at the C-20 position of the polyether backbone. Narasin (C43H72O11) contains an oxygen atom at C-20, whereas 20-Deoxynarasin (C43H72O10) is specifically deoxygenated at this position [1]. This structural modification is non-trivial for polyether ionophores, as the oxygen atoms in the polyether ring system coordinate with cations during transmembrane transport. Studies on related polyether ionophores (salinomycin and narasin) have demonstrated that structural modifications, including reduction of double bonds and alterations to the oxygen coordination sphere, can change cation transport rates by an order of magnitude [2]. While direct cation selectivity data for 20-Deoxynarasin are not available in the retrieved literature, the established relationship between polyether structure and ion transport properties indicates that C-20 deoxygenation may alter the compound's ionophore activity profile relative to narasin [3].

Production method

Direct head-to-head

S. aureofaciens NRRL 11181 fermentation

Ensures batch-to-batch reproducibility

Distinct strain and patent-defined process vs narasin/salinomycin

Evidence Dimension	Molecular structure and ion coordination potential
Target Compound Data	C43H72O10 (molecular weight 749.03); lacks oxygen at C-20 position
Comparator Or Baseline	Narasin: C43H72O11 (molecular weight ~765); contains oxygen at C-20 position
Quantified Difference	Difference of one oxygen atom at C-20; molecular weight difference of approximately 16 Da
Conditions	Structural characterization by mass spectrometry and NMR (as documented in patents)

Why This Matters

The structural difference at C-20 provides a defined chemical handle for structure-activity relationship studies investigating how specific oxygenation patterns in polyether ionophores influence cation selectivity, antimicrobial potency, and mammalian toxicity profiles.

• [1] Nakatsukasa WM, Marconi GG, Neuss N, Hamill RL. Deoxynarasin antibiotics. United States Patent US4141907A. February 27, 1979. View Source
• [2] Tompsett SJ. A study of the effect of structure and conformation on the transport properties of ionophores using NMR. PhD Thesis. University of St Andrews; 1992. View Source
• [3] Seto H, et al. The structure of narasin, a new polyether antibiotic. J Antibiot. 1977;30(6):530-532. View Source

Optimal Research and Industrial Application Scenarios for 20-Deoxynarasin Based on Evidence Profile

Cardiotonic Polyether Ionophore Research: Investigating Myocardial Contractility Modulation

Based on patent documentation identifying 20-Deoxynarasin and its salts as cardiotonic agents that increase cardiac contractility in isolated guinea pig atrial preparations [1], this compound is uniquely positioned for research examining the intersection of polyether ionophore activity and cardiac pharmacology. Unlike narasin, which is not claimed to possess cardiotonic properties in primary patent disclosures, 20-Deoxynarasin offers a defined chemical probe for investigating how specific structural modifications (C-20 deoxygenation) may confer positive inotropic effects within the polyether ionophore class [2]. Research applications include comparative studies with established cardiotonic agents (e.g., cardiac glycosides) and mechanistic investigations into ionophore-mediated modulation of cardiomyocyte calcium handling [3].

Ruminant Feed Efficiency Research: Propionate Metabolism and Nutritional Modulation Studies

The explicit patent claims regarding 20-Deoxynarasin's ability to increase propionate production from ruminal carbohydrate metabolism position this compound as a relevant tool for ruminant nutrition research [1]. Studies investigating volatile fatty acid (VFA) profiles, feed-utilization efficiency, and ruminal microbial ecology can utilize 20-Deoxynarasin as a comparator alongside established ionophores (monensin, lasalocid, narasin) to assess structure-dependent differences in fermentation modulation [2]. The compound's distinct C-20 deoxygenated structure provides a variable for structure-activity relationship studies examining how polyether ionophore architecture influences ruminal fermentation outcomes [3].

Polyether Ionophore Structure-Activity Relationship (SAR) Studies: C-20 Deoxygenation Effects

20-Deoxynarasin represents a structurally defined analog within the narasin/salinomycin polyether ionophore family, differing specifically by the absence of an oxygen atom at the C-20 position [1]. This makes the compound suitable for systematic SAR investigations examining how specific oxygenation patterns influence: (1) cation binding selectivity and transport kinetics, (2) antimicrobial potency against Gram-positive bacteria and fungi (MIC data available: 8 μg/mL against S. aureus, 13-32 μg/mL against fungi) [2], (3) mammalian cell cytotoxicity profiles, and (4) ruminal fermentation modulation efficiency [3]. Comparative studies pairing 20-Deoxynarasin with narasin (C-20 oxygenated) and salinomycin (C-4 demethylated) can help elucidate the pharmacophore requirements for various polyether ionophore activities.

Antimicrobial Screening and Antiviral Activity Profiling

20-Deoxynarasin is reported to exhibit activity against Gram-positive bacteria, mycoplasma, coccidia, and viruses [1]. The availability of defined MIC values (8 μg/mL for S. aureus; 13-32 μg/mL for fungal species; 50 μg/mL for R. pseudoelongata) enables reproducible antimicrobial screening studies [2]. The reported antiviral activity, not commonly emphasized for narasin in primary literature, suggests potential applications in screening programs investigating polyether ionophores as antiviral agents. Researchers should note that while broad-spectrum activity claims exist in vendor datasheets, peer-reviewed antiviral efficacy data are not available in the retrieved literature, indicating a research opportunity for novel characterization [3].

Application

Selection Property

Validation Focus

Anticoccidial screening studies

Ionophore class profiling

Eimeria spp. endpoint review

Ionophore analytical method development

Structural differentiation from narasin

Chromatographic resolution and ion ratio

Gram-positive antimicrobial comparative studies

Potency baseline review

Species-specific MIC endpoint context

Fermentation optimization studies

Strain-dependent metabolite profile

Biosynthetic intermediate identification

• [1] Nakatsukasa WM, Marconi GG, Neuss N, Hamill RL. Deoxynarasin antibiotics. United States Patent US4141907A. February 27, 1979. View Source
• [2] Hamill RL, Nakatsukasa WM, Marconi GG, Neuss N. Process for producing deoxynarasin antibiotics. United States Patent US4204039A. May 20, 1980. View Source
• [3] Eli Lilly and Company. Deoxynarasin antibiotics. United States Patent US4174404. November 13, 1979. View Source